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Abstract
This technical guide provides a comprehensive overview of rac 5-Keto Fluvastatin, a critical

metabolite and known impurity of the HMG-CoA reductase inhibitor, Fluvastatin.[1][2] Intended

for researchers, analytical scientists, and drug development professionals, this document

details the compound's physicochemical properties, biological relevance, and the analytical

methodologies essential for its detection and quantification. We will explore its role as both a

product of metabolic pathways and a specified impurity in pharmaceutical formulations,

underscoring the necessity for robust analytical control. The guide includes detailed protocols

for High-Performance Liquid Chromatography (HPLC) and discusses the principles of method

validation in accordance with industry standards.

Introduction: The Context of Fluvastatin and Its
Impurities
Fluvastatin is the first entirely synthetic HMG-CoA reductase inhibitor, or "statin," prescribed to

lower cholesterol and prevent cardiovascular events.[3][4] It functions by competitively

inhibiting the rate-limiting step in cholesterol biosynthesis.[3] Like all active pharmaceutical

ingredients (APIs), the purity profile of Fluvastatin is of paramount importance to ensure its

safety and efficacy. Regulatory bodies mandate the identification and control of impurities,

which can arise from the manufacturing process or degradation.
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Furthermore, understanding the metabolic fate of a drug is crucial. Fluvastatin is extensively

metabolized in the liver, primarily by the cytochrome P450 isoenzyme CYP2C9.[3][4][5] This

biotransformation leads to various metabolites, including hydroxylated forms.[6][7] rac 5-Keto
Fluvastatin, also known as Fluvastatin EP Impurity D, is a significant compound that exists at

the intersection of metabolism and impurity profiling.[8][9][10][11][12] Its presence and

concentration must be accurately monitored in both metabolic studies and final drug product

release testing.

Physicochemical Properties and Structure
The unambiguous identification of a reference standard is the foundation of any analytical

work. rac 5-Keto Fluvastatin is chemically defined as (E)-(+/-)-7-[3-(4-Fluorophenyl)-1-

(methylethyl)-1H-indol-2-yl]-3-hydroxy-5-oxo-6-heptenoic Acid.[1][8][10] Its core

physicochemical properties are summarized in the table below.

Property Value Source(s)

CAS Number 1160169-39-0 [1][8][9][13][14]

Molecular Formula C₂₄H₂₄FNO₄ [1][8][9]

Molecular Weight 409.45 g/mol [1][8]

IUPAC Name

(E)-7-[3-(4-fluorophenyl)-1-

propan-2-ylindol-2-yl]-3-

hydroxy-5-oxohept-6-enoic

acid

[12]

Synonyms

Fluvastatin EP Impurity D, 5-

Oxo Fluvastatin, 3-Hydroxy-5-

keto fluvastatin

[9][11][12]

Physical Form Solid [15]

Predicted pKa 4.20 ± 0.10 [9]

Chemical Structure
The structure of rac 5-Keto Fluvastatin retains the core indole and fluorophenyl groups of the

parent Fluvastatin molecule but features a ketone at the 5-position of the heptenoic acid side
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chain.

Caption: Chemical Structure of rac 5-Keto Fluvastatin.

Biological Context and Significance
Metabolic Pathway of Fluvastatin
Fluvastatin undergoes extensive first-pass metabolism in the liver.[6][7] The primary metabolic

routes are hydroxylation at the 5- and 6-positions and N-deisopropylation.[5] The formation of

5-hydroxy fluvastatin is catalyzed by multiple CYP enzymes, including CYP2C9, CYP3A4, and

CYP2C8.[6][7] The subsequent oxidation of the 5-hydroxy metabolite leads to the formation of

5-Keto Fluvastatin. This metabolic conversion is a critical pathway in the drug's elimination,

with approximately 95% of a dose being excreted in the feces, largely as metabolites.[4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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